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A Comparative Guide to L-Methionine and S-
Methyl-L-Methionine in Broiler Diets
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of L-methionine and S-Methyl-L-
methionine (SMM) as dietary supplements for broilers. While L-methionine is an essential

amino acid crucial for protein synthesis and overall growth, research indicates that S-Methyl-L-
methionine primarily functions as a methyl donor with choline-sparing activity, rather than a

direct substitute for methionine in protein accretion.

Core Functions and Efficacy
L-methionine is the biologically active form of the essential amino acid methionine. It is directly

incorporated into body proteins, making it a fundamental component for muscle development,

feathering, and numerous metabolic processes. Its supplementation in broiler diets is a

standard practice to meet the birds' requirements for optimal growth, feed efficiency, and

carcass yield.

S-Methyl-L-methionine (SMM), sometimes referred to as Vitamin U, is a derivative of

methionine. Experimental evidence suggests that its primary role in poultry nutrition is not to

serve as a direct source of methionine for protein synthesis but to act as a source of labile

methyl groups. This function gives it a "choline-sparing" effect, meaning it can provide the
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methyl groups necessary for various metabolic reactions, thus reducing the dietary requirement

for other methyl donors like choline. However, in a diet that is adequate in choline but deficient

in methionine, SMM has not been shown to spare methionine or improve growth performance.

[1][2]

Experimental Data on S-Methyl-L-Methionine
Bioactivity
Direct comparative studies on the effects of S-Methyl-L-methionine versus L-methionine on

key broiler performance indicators such as Feed Conversion Ratio (FCR), Body Weight Gain

(BWG), and carcass yield are not readily available in published literature. The primary research

on SMM in chickens has focused on its bioactivity as a methyl donor.

A key study by Augspurger et al. (2005) investigated the methionine- and choline-sparing

effects of crystalline L-SMM in young chicks. The findings are summarized below.

Table 1: Growth Responses of Chicks to SMM Supplementation in Diets Deficient in Choline,

Methionine, or Both (Assay 1)[1][2]

Dietary Treatment Weight Gain (g)

Basal (Deficient in Met and Choline) 68

+ 0.8 g/kg L-Methionine 88

+ 1.3 g/kg L-SMM 80

+ 0.8 g/kg Choline Chloride 78

Table 2: Effect of SMM in a Methionine-Deficient, Choline-Adequate Diet (Assay 2)[1][2]

Dietary Treatment Weight Gain (g)

Basal (Deficient in Met, Adequate in Choline) 129

+ 0.5 g/kg L-Methionine 159

+ 1.1 g/kg L-SMM 131
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The data indicates a significant growth response when SMM was added to a diet deficient in

both choline and methionine, suggesting its utility as a methyl donor.[1] However, when the diet

was adequate in choline but deficient in methionine, SMM did not improve weight gain, unlike

L-methionine which produced a significant growth response.[1][2]

Experimental Protocols
The following is a summary of the methodology employed in the key experiments by

Augspurger et al. (2005) that evaluated the bioactivity of S-Methyl-L-methionine.

Animals and Housing: Young male chicks of a commercial strain were used in the assays. They

were housed in thermostatically controlled starter batteries with raised wire floors and provided

with ad libitum access to feed and water.

Basal Diet: A soy isolate-based basal diet was formulated to be deficient in both methionine

and choline. This allowed for the targeted evaluation of the sparing effects of the supplemented

compounds.

Experimental Design:

Assay 1: A 2x2 factorial design was used to assess the effects of supplemental L-methionine

(0.8 g/kg) and choline chloride (0.8 g/kg) in the dual-deficient basal diet. A separate

treatment with L-SMM (1.3 g/kg) was included for comparison.

Assay 2: This assay utilized a methionine-deficient but choline-adequate basal diet. Chicks

were fed this basal diet or the basal diet supplemented with either L-methionine (0.5 g/kg) or

L-SMM (1.1 g/kg).

Data Collection: Weight gain and feed intake were measured over the experimental period to

calculate growth performance.

Statistical Analysis: Data were analyzed using analysis of variance (ANOVA), and treatment

means were compared to determine statistical significance.

Metabolic Pathways
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The differing efficacy of L-methionine and S-Methyl-L-methionine can be understood by

examining their respective roles in the metabolic pathways of the broiler.

L-Methionine Metabolism
L-methionine is central to two primary metabolic pathways: protein synthesis and the

transmethylation/transsulfuration pathways.

L-Methionine

Protein Synthesis

 Incorporation

S-Adenosylmethionine (SAM)

 Methionine
Adenosyltransferase

S-Adenosylhomocysteine (SAH) (releases methyl group)

Methylated Product

 Methyltransferase

Homocysteine

 SAH Hydrolase

 Remethylation
(requires methyl donor)

Cysteine -> Glutathione

 Transsulfuration
Pathway

Methyl Acceptor
(e.g., DNA, RNA, etc.)

Click to download full resolution via product page

Caption: Metabolic fate of L-Methionine in broilers.

S-Methyl-L-Methionine's Choline-Sparing Pathway
S-Methyl-L-methionine's primary contribution is through the donation of its labile methyl

group, which can be used in the remethylation of homocysteine to form L-methionine. This

process spares other methyl donors like choline and betaine.
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Caption: Choline-sparing action of S-Methyl-L-methionine.

Experimental Workflow for Bioactivity Assay
The logical flow of an experiment to determine the methionine- or choline-sparing activity of a

test compound is outlined below.
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Caption: Workflow for assessing nutrient-sparing effects.

Conclusion
Based on the available scientific evidence, L-methionine and S-Methyl-L-methionine have

distinct roles in broiler nutrition.

L-methionine is an indispensable amino acid, directly utilized for protein synthesis and

essential for optimal growth, feed efficiency, and meat yield. Its efficacy as a direct source of

methionine is well-established.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1197554?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


S-Methyl-L-methionine functions primarily as a methyl donor, exhibiting a choline-sparing

effect. It does not appear to be an effective replacement for L-methionine in diets that are

specifically deficient in methionine but adequate in other methyl donors like choline.

For diet formulation, L-methionine remains the standard for meeting the bird's requirement for

the essential amino acid methionine. S-Methyl-L-methionine could be considered as part of a

strategy to manage the dietary supply of methyl groups, potentially reducing the required levels

of other methyl donors. However, it should not be viewed as a direct substitute for L-methionine

in fulfilling the primary amino acid requirement for protein accretion. Further research is

warranted to explore the potential synergistic effects of co-supplementation and to conduct

direct comparative trials on broiler performance under commercial conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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